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Compound of Interest

Compound Name: L-366811

Cat. No.: B1673722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of L-366811, also identified as NSC 66811. Adherence to these procedures is essential to

ensure a safe laboratory environment and the integrity of your research. L-366811 is a potent

inhibitor of the MDM2-p53 protein-protein interaction, designed to reactivate p53 tumor

suppressor function.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling L-366811. The following table

summarizes the necessary equipment and specifications.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Chemical-resistant gloves

should be worn at all times.

Inspect gloves for tears or

punctures before use. Dispose

of contaminated gloves

immediately in designated

chemical waste.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes or airborne

particles of the compound.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

and fully buttoned to protect

skin and clothing from

contamination.

Respiratory Protection Fume Hood

All handling of L-366811 in

solid or solution form should

be conducted in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of L-366811 (NSC 66811) is provided

below for quick reference.
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Property Value

Chemical Name
2-Methyl-7-[phenyl(phenylamino)methyl]-8-

quinolinol

CAS Number 6964-62-1

Molecular Formula C₂₃H₂₀N₂O

Molecular Weight 340.42 g/mol

Appearance Solid

Solubility

Soluble in DMSO (≥34 mg/mL) and Ethanol

(≥3.82 mg/mL with sonication and warming).

Sparingly soluble in water.

Storage Store at -20°C for long-term stability.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.

Conduct all weighing and preparation of L-366811 within a certified chemical fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid

creating dust.

2. Solution Preparation:

When preparing solutions, add the solvent to the weighed solid slowly to avoid splashing.

If using solvents like DMSO or ethanol, be aware of their own specific handling

requirements.

Cap vials or tubes securely immediately after preparation.
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3. Experimental Use:

All experimental procedures involving L-366811 should be performed in a designated area

within the laboratory.

Clearly label all containers with the compound name, concentration, date, and your initials.

Avoid skin contact with solutions containing L-366811. If contact occurs, immediately wash

the affected area with soap and water for at least 15 minutes and seek medical advice.

In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek

immediate medical attention.

Disposal Plan
Proper disposal of L-366811 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Solid L-366811
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of L-366811

Collect in a designated, sealed, and labeled

hazardous waste container. Do not pour down

the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid chemical waste

container.

Contaminated PPE (e.g., gloves)
Dispose of in the designated solid chemical

waste stream immediately after use.

Signaling Pathway of L-366811 (NSC 66811)
L-366811 acts as an inhibitor of the MDM2-p53 interaction. Under normal conditions, MDM2,

an E3 ubiquitin ligase, binds to the p53 tumor suppressor protein, leading to its degradation. By

disrupting this interaction, L-366811 allows p53 to accumulate, which in turn can activate

downstream pathways leading to cell cycle arrest or apoptosis in cancer cells.
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Mechanism of Action of L-366811 (NSC 66811)
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Caption: Mechanism of L-366811 (NSC 66811) action.

Experimental Workflow: General Protocol for Cell-
Based Assays
The following diagram outlines a general workflow for utilizing L-366811 in a typical cell-based

experiment, such as assessing its effect on cell viability or protein expression.
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General Experimental Workflow for L-366811

1. Cell Seeding

2. Cell Culture (24h)

3. L-366811 Treatment
(Varying Concentrations)

4. Incubation (24-72h)

5. Downstream Analysis

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Western Blot
(for p53, MDM2, p21)

Flow Cytometry
(Cell Cycle, Apoptosis)

Click to download full resolution via product page

Caption: Workflow for L-366811 cell-based assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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